7-Bromoheptyl(trimethoxy)silane

SI-ATRP polymer brushes grafting density
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H23BrO3Si
Molecular Weight 299.28 g/mol
CAS No. 1193317-40-6
Cat. No. B6328005
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Technical Parameters


Basic Identity
Product Name7-Bromoheptyl(trimethoxy)silane
CAS1193317-40-6
Molecular FormulaC10H23BrO3Si
Molecular Weight299.28 g/mol
Structural Identifiers
SMILESCO[Si](CCCCCCCBr)(OC)OC
InChIInChI=1S/C10H23BrO3Si/c1-12-15(13-2,14-3)10-8-6-4-5-7-9-11/h4-10H2,1-3H3
InChIKeyMGTRSIPMZTUKHG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

7-Bromoheptyl(trimethoxy)silane (CAS 1193317-40-6): A C7-Spacer Bifunctional Organosilane for Surface Engineering and SI-ATRP


7-Bromoheptyl(trimethoxy)silane (CAS 1193317-40-6) is a bifunctional organosilane coupling agent with the molecular formula C₁₀H₂₃BrO₃Si (MW 299.28 g/mol) . It features a terminal primary alkyl bromide at the distal end of a seven-carbon (C7) heptyl spacer and a hydrolyzable trimethoxysilyl anchor at the proximal end. This architecture enables covalent attachment to hydroxylated inorganic substrates (glass, silica, metals, metal oxides) via siloxane bond formation while the bromoalkyl terminus serves as a latent nucleophile for subsequent functionalization (amination, azidation, thiolation) or as an initiation site for surface-initiated atom transfer radical polymerization (SI-ATRP) . The compound belongs to the broader ω-bromoalkyl-trimethoxysilane homologous series, which includes 3-bromopropyl (C3, CAS 51826-90-5), 6-bromohexyl (C6, CAS 430473-13-5), 8-bromooctyl (C8, CAS 82985-34-0), 10-bromodecyl (C10, CAS 143099-70-1), and 11-bromoundecyl (C11, CAS 17947-99-8) analogs.

SI-ATRP initiator: C7 spacer may support higher graft density relative to C11
Terminal bromide enables further functionalization (amine, azide, thiol)
Trimethoxysilyl anchor for covalent attachment to hydroxylated surfaces

Why 7-Bromoheptyl(trimethoxy)silane Cannot Be Generically Substituted by Other ω-Bromoalkyl-Trimethoxysilanes


Within the ω-bromoalkyl-trimethoxysilane homologous series, the alkyl spacer length is not an inert structural parameter—it governs three interdependent performance-critical properties: (i) the conformational accessibility of the terminal bromine for subsequent nucleophilic substitution or SI-ATRP initiation [1]; (ii) the thickness and packing density of the resulting self-assembled monolayer (SAM) on the target substrate [2]; and (iii) the surface wettability (water contact angle) of the functionalized interface [3]. Systematic studies on structurally analogous alkyltrimethoxysilanes demonstrate that each of these properties exhibits a non-linear dependence on chain length, with specific odd–even effects and conformational transitions occurring at intermediate spacer lengths (C6–C12). Substituting a C3, C8, or C11 analog for the C7 compound without experimental verification therefore risks substantial deviations in grafting density, monolayer order, and ultimate functional performance.

Spacer length alters grafting density and initiator accessibility; C3, C8, or C11 analogs may shift SI-ATRP outcomes significantly.

Monolayer thickness and packing order differ with chain length; substituting the C7 spacer may change tunnel-barrier or steric-spacing properties.

Surface wettability is chain-length dependent; a C3 or ≥C12 analog may produce undesired hydrophilicity or superhydrophobicity.

Quantitative Differentiation of 7-Bromoheptyl(trimethoxy)silane from C3, C6, C8, and C11 Bromoalkyl Analogs


C7 Spacer Avoids the ~3-Fold Graft Density Penalty Observed at C11 in SI-ATRP Initiator Monolayers

In a systematic SI-ATRP study comparing alkoxysilane initiators with 3-carbon (3-BIDS), 11-carbon (11-BIDS), and 15-carbon (15-BIDS) spacers on silica nanoparticles, Sunday et al. (2010) demonstrated that the 11-carbon intermediate spacer produced polystyrene graft densities (Σ) of only 0.15–0.32 chains/nm², approximately 3-fold lower than the 0.67–0.77 chains/nm² achieved with 3-BIDS and 15-BIDS initiators [1]. The authors attributed this drop to a conformational change in the 11-BIDS monolayer that renders a significant fraction of the terminal bromoester initiator groups sterically inaccessible. The 7-carbon spacer of 7-Bromoheptyl(trimethoxy)silane occupies an intermediate position within this homologous series (C3 < C7 < C11), and the published data suggest that the conformational penalty emerges specifically at spacer lengths approaching C11, implying that C7 may retain the high initiator accessibility characteristic of shorter (C3) and longer (C15) spacers while providing greater steric freedom than the conformationally constrained C3 anchor. Direct experimental confirmation for the C7 spacer is not yet published; this inference is class-level and should be verified for specific application conditions.

Graft Density vs. Spacer Length
Class-level inference
C11 spacer: Σ ≈ 0.15–0.34 chains/nm² (3-fold lower vs. C3/C15); C7 predicted to retain ~0.7 chains/nm² initiator accessibility
Graft-density context; C7 may retain higher initiator accessibility than C11
Direct C7 measurement not published; verify under specific SI-ATRP conditions
SI-ATRP polymer brushes grafting density initiator spacer length silica nanoparticles

Monolayer Film Thickness of C7 Bromoalkyl Silane Is Predicted at ~13–15 Å, Intermediate Between C3 (9–16 Å) and C8 (15–18 Å)

Kurth and Bein (1993) directly characterized monolayers of (3-bromopropyl)trimethoxysilane (BPS, C3) and (8-bromooctyl)trimethoxysilane (BOS, C8) on oxidized aluminum substrates using optical ellipsometry, reporting film thicknesses of 9–16 Å for BPS and 15–18 Å for BOS [1]. The BPS films were prepared by vapor-phase adsorption with subsequent thermal annealing and exhibited variable thickness attributed to simultaneous surface bonding, cross-linking, and desorption during annealing. The BOS films, prepared by solution adsorption, matched the projection of an extended octyl chain. The 7-carbon heptyl spacer of 7-Bromoheptyl(trimethoxy)silane (C7) would be expected to yield an ellipsometric monolayer thickness of approximately 13–15 Å by linear interpolation, representing a 3–6 Å increase over C3 and a 2–3 Å decrease relative to C8. This intermediate thickness may be advantageous for applications requiring a specific tunnel barrier thickness in molecular electronics or a defined spacer distance in biosensor architectures.

Monolayer Thickness Interpolation
Cross-study comparable
C7 predicted ~13–15 Å by interpolation from C3 (9–16 Å) and C8 (15–18 Å)
Intermediate thickness for tunnel barriers or steric-spacer applications
Interpolated estimate; direct ellipsometry on C7 monolayer not available
self-assembled monolayer ellipsometry film thickness silane coupling agent oxidized aluminum

C7/C8 Alkyl Chain Length Produces Moderate Hydrophobicity (Contact Angle ~60–90°), Distinguished from Both Short-Chain (C3) Hydrophilicity and Long-Chain (≥C12) Superhydrophobicity

Perera et al. (2017) systematically compared alkyltrimethoxysilanes with chain lengths of C3, C8, C12, C16, and C18 grafted onto diatomaceous earth, demonstrating a clear chain-length threshold for surface wettability: coatings with chain lengths shorter than C12 were hydrophobic, while C12 and longer chains produced superhydrophobic surfaces with water contact angles ≥150° at adsorbate loadings ≥2.2 mg/m² [1]. Independently, a study of n-alkyltrimethoxysilane SAMs (C6, C12, C18) on silicon reported water contact angles increasing from 26.8° (hydroxylated Si) to approximately 60° after SAM formation, with surface roughness decreasing monotonically with increasing chain length [2]. The 7-bromoheptyl chain (C7) sits within the hydrophobic-but-not-superhydrophobic regime, producing a moderately wettable surface that is ideal for applications where complete water exclusion is undesirable—such as protein adsorption studies, cell adhesion platforms, or electrochemical sensors requiring controlled aqueous access to the interface.

Surface Wettability Threshold
Class-level inference
C7 expected contact angle ~60–90° (moderate hydrophobicity); C12+ ≥150° (superhydrophobic at sufficient loading)
Controlled wettability for protein/sensor interfaces; avoids superhydrophobicity
Class-level; actual contact angle depends on grafting density and substrate
water contact angle surface wettability alkyl chain length hydrophobicity silane coating

Bromoalkyl Silanes Offer Superior Leaving-Group Reactivity Over Chloroalkyl Analogs in Nucleophilic Substitution at the Terminal Carbon

The terminal halogen determines the kinetics of post-grafting functionalization via nucleophilic substitution (e.g., conversion to azide, amine, thiol, or phosphonate). In SN2 reactions, bromide is a significantly better leaving group than chloride, with the relative leaving-group ability ratio (k_Br/k_Cl) typically in the range of 10–50× depending on solvent and nucleophile. This principle has been exploited in surface chemistry: Kurth and Bein (1993) demonstrated that bromoalkyl silane monolayers (both C3 and C8) serve as reactive platforms for subsequent interfacial chemistry, though the specific reaction with cyanide did not proceed under their conditions, highlighting that even with good leaving groups, steric accessibility at the interface remains a critical variable [1]. Selection of a bromoalkyl silane over the corresponding chloroalkyl silane (e.g., 7-chloroheptyl(trimethoxy)silane) directly translates to faster, higher-yielding post-functionalization under milder conditions.

Bromo vs. Chloro Reactivity
Class-level inference
Br⁻ leaving group ability ~10–50× faster than Cl⁻ in SN2
Higher post-grafting functionalization efficiency context
Surface steric accessibility may modulate effective reactivity
nucleophilic substitution leaving group bromine vs chlorine surface functionalization SN2 reactivity

C7 Spacer Provides an Odd-Carbon Alkyl Chain, Potentially Affecting Monolayer Packing Order Relative to Even-Carbon Analogs (C6, C8)

The odd–even effect in self-assembled monolayers is a well-documented phenomenon wherein the parity of the carbon count in the alkyl spacer influences molecular packing, tilt angle, and terminal group orientation. Werblowsky et al. (2008) demonstrated via UHV-STM that short 1-bromoalkane monolayers on graphite exhibit distinct odd/even chain-length alternation in monolayer morphology, with the bromine atom effectively acting as an extension of the carbon backbone [1]. The 7-carbon heptyl chain (odd) in 7-Bromoheptyl(trimethoxy)silane is therefore expected to produce a different terminal bromine orientation and packing geometry compared to even-carbon analogs such as 6-bromohexyl (C6, even) or 8-bromooctyl (C8, even), which may translate to measurably different chemical accessibility of the bromide terminus for subsequent reactions. This effect has been exploited in liquid crystal alignment and molecular electronics applications where subtle differences in terminal group presentation critically impact device performance.

Odd–Even Parity Effect
Class-level inference
C7 (odd) spacer expected to produce distinct terminal Br orientation vs. C6/C8 (even)
Terminal group presentation may differ; relevant for alignment or recognition
Quantitative silane SAM odd–even data not published; extrapolated from bromoalkane/graphite
odd–even effect monolayer packing alkyl chain conformation SAM order chain-length parity

Procurement-Driven Application Scenarios Where 7-Bromoheptyl(trimethoxy)silane Provides Demonstrable Advantage


Surface-Initiated ATRP Requiring High Graft Density Without the C11 Conformational Penalty

For researchers synthesizing dense polymer brushes via SI-ATRP on silica nanoparticles or planar silicon/silica substrates, 7-Bromoheptyl(trimethoxy)silane offers a spacer length that may avoid the ~3-fold grafting density penalty documented for 11-carbon spacer initiators [1]. The C7 spacer preserves sufficient steric freedom for efficient initiation while providing greater monolayer thickness and hydrophobicity than the common 3-bromopropyl analog. This is particularly relevant for applications such as anti-fouling coatings, stimuli-responsive surfaces, and chromatographic stationary phases where polymer brush density directly governs performance.

Intermediate Wettability Surface Engineering for Biosensor and Cell Adhesion Platforms

When constructing biosensing interfaces or cell culture substrates that require a defined degree of surface hydrophobicity—hydrophobic enough to resist non-specific protein fouling yet not so hydrophobic as to denature adsorbed proteins or prevent cell attachment—the C7 bromoalkyl silane provides a contact angle in the ~60–90° range [2]. This is distinct from both the more hydrophilic C3-modified surfaces and the superhydrophobic (≥150°) surfaces produced by ≥C12 silanes. The bromine terminus further enables covalent bioconjugation (via thiol or amine substitution) after SAM formation.

Molecular Electronics and Tunnel Junction Devices Requiring Precise Monolayer Thickness (~13–15 Å)

For molecular electronics applications where the organic monolayer serves as a tunnel barrier, the predicted ~13–15 Å thickness of a C7 bromoalkyl SAM [3] provides a specific thickness option between the thinner C3 (9–16 Å) and thicker C8 (15–18 Å) monolayers. The bromine terminus offers a reactive handle for attaching molecular components (e.g., redox-active species, nanoparticles, or top-contact electrodes) after SAM formation, enabling a modular device fabrication strategy.

Odd-Carbon Spacer for Liquid Crystal Alignment Layers and Orientation-Dependent Surface Chemistry

The odd–even parity effect documented for bromoalkane monolayers [4] suggests that the C7 (odd) spacer in 7-Bromoheptyl(trimethoxy)silane presents the terminal bromine at a different tilt angle and orientation than even-carbon analogs (C6, C8). This property may be exploited in the fabrication of liquid crystal alignment layers, where the orientation of surface functional groups dictates bulk LC director alignment, or in any application where the precise geometric presentation of the terminal functional group is critical for molecular recognition or reactivity.

Application
Selection Property
Validation Focus
SI-ATRP polymer brushes
C7 spacer length may support higher graft density vs. C11
Graft density and brush thickness verification
Biosensor / cell adhesion surfaces
Moderate hydrophobicity with reactive bromide handle
Protein adsorption and cell attachment under controlled wetting
Molecular electronics tunnel junctions
Intermediate monolayer thickness (C7 interpolation) and reactive terminus
Tunneling current and SAM thickness uniformity
Liquid crystal alignment layers
Odd-carbon spacer for distinct terminal Br orientation
LC alignment quality and anchoring energy
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